BI-811283
Description
BI 811283 is a small molecule inhibitor of the serine/threonine protein kinase Aurora kinase with potential antineoplastic activity. Aurora kinase inhibitor BI 811283 binds to and inhibits Aurora kinases, resulting in disruption of the assembly of the mitotic spindle apparatus, disruption of chromosome segregation, and inhibition of cell proliferation.
Scientific Research Applications
Inhibition and Antitumor Activity
BI-811283 has been identified as an Aurora B kinase inhibitor with potential applications in cancer treatment. A study by Mross et al. (2016) explored its maximum tolerated dose, safety, pharmacokinetics, pharmacodynamics, and antitumor activity in patients with advanced solid tumors. They found that the most common drug-related adverse effects included neutropenia, fatigue, and nausea, with some patients achieving disease stabilization (Mross et al., 2016).
Use in Acute Myeloid Leukaemia
Döhner et al. (2018) reported on a phase I trial of BI 811283 combined with low-dose cytarabine in patients with acute myeloid leukaemia (AML). This study aimed to evaluate the maximum tolerated dose, safety, efficacy, and pharmacokinetics of BI 811283 in this patient group, providing important insights into its potential use for treating AML (Döhner et al., 2018).
Molecular and Cellular Pharmacology
The molecular and cellular pharmacology of BI 811283 was detailed in a study by Tontsch-Grunt et al. (2010). They found that BI 811283 inhibited Aurora B kinase activity and proliferation of various human cancer cell lines, with treated cells showing characteristics of Aurora B inhibition. This study highlights the potential mechanism of action of BI 811283 at the cellular level (Tontsch-Grunt et al., 2010).
Properties
Appearance |
Solid powder |
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Origin of Product |
United States |
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